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Compound of Interest

Compound Name: Diclofenac isopropyl ester

Cat. No.: B602264 Get Quote

This technical guide provides a comprehensive overview of the molecular characteristics of

diclofenac isopropyl ester, a significant derivative of the widely used non-steroidal anti-

inflammatory drug (NSAID), diclofenac. This document is intended for researchers, scientists,

and professionals in the field of drug development, offering detailed information on its structure,

weight, and other physicochemical properties.

Molecular Structure and Identity
Diclofenac isopropyl ester is chemically designated as propan-2-yl 2-[2-(2,6-

dichloroanilino)phenyl]acetate.[1][2] Its structure consists of the core diclofenac molecule,

characterized by a phenylacetic acid group substituted with a 2-(2,6-dichloroanilino) moiety,

which is esterified with an isopropyl group.[1] This esterification is a key modification of the

parent drug.

The canonical SMILES representation of the molecule is

CC(C)OC(=O)CC1=CC=CC=C1NC2=C(C=CC=C2Cl)Cl.[1][3][4]
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Physicochemical Properties
The molecular formula of diclofenac isopropyl ester is C₁₇H₁₇Cl₂NO₂.[1][2][5][6] This

composition results in a distinct set of physicochemical properties that are crucial for its

behavior in biological systems. A summary of its key molecular weight and mass parameters is

provided in the table below.

Property Value Reference(s)

Molecular Weight 338.23 g/mol [3][5][7][8]

Exact Mass 337.0636342 Da [1][2]

Monoisotopic Mass 337.0636342 Da [1][2][4]

CAS Number 66370-79-4 [1][3][5][6][8]
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Experimental Protocols
Due to the proprietary and varied nature of synthesis and analysis of specific drug derivatives,

detailed experimental protocols are not publicly available in a standardized format. However,

the characterization of diclofenac isopropyl ester typically involves a suite of standard

analytical techniques to confirm its identity and purity. These methods are foundational in drug

development and quality control.

A general workflow for the characterization of a synthesized batch of diclofenac isopropyl
ester would logically include the following steps:
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While specific experimental parameters would be proprietary to the manufacturing or research

entity, the general methodologies for these analytical techniques are well-established in the

scientific literature. For instance, High-Performance Liquid Chromatography (HPLC) would be

employed to determine the purity of the compound, while Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS) would be used to confirm its molecular structure and weight.

Signaling Pathways
As a derivative of diclofenac, diclofenac isopropyl ester is expected to share a similar

mechanism of action, primarily the inhibition of cyclooxygenase (COX) enzymes. The parent

compound, diclofenac, is a non-selective inhibitor of both COX-1 and COX-2. These enzymes

are key to the inflammatory signaling pathway, as they are responsible for the conversion of

arachidonic acid into prostaglandins. Prostaglandins are lipid compounds that mediate

inflammation, pain, and fever. By inhibiting COX enzymes, diclofenac and its derivatives reduce

the production of prostaglandins, thereby exerting their anti-inflammatory and analgesic effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b602264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane Phospholipids

Phospholipase A₂

Arachidonic Acid

 releases

COX-1 & COX-2

 substrate for

Prostaglandins

 synthesizes

Inflammation, Pain, Fever

 mediate

Diclofenac Isopropyl Ester

 inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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